Cas no 4151-24-0 (1,4-bis(dibutylphosphoryloxy)butane)

4151-24-0 structure
Product name:1,4-bis(dibutylphosphoryloxy)butane
1,4-bis(dibutylphosphoryloxy)butane Chemical and Physical Properties
Names and Identifiers
-
- 1,4-bis(dibutylphosphoryloxy)butane
- butane-1,4-diyl bis[dibutyl(phosphinate)]
- NSC81558
- AC1L5T6L
- AC1Q6T2O
- CTK4I4939
- AR-1I1001
- NSC-81558
- AG-K-15959
- butane-1,4-diyl bis[dibutyl(phosphinate)]; NSC81558; AC1L5T6L; AC1Q6T2O; CTK4I4939; AR-1I1001; NSC-81558; AG-K-15959;
- SCHEMBL5486817
- 4151-24-0
- DTXSID90292311
-
- Inchi: InChI=1S/C20H44O4P2/c1-5-9-17-25(21,18-10-6-2)23-15-13-14-16-24-26(22,19-11-7-3)20-12-8-4/h5-20H2,1-4H3
- InChI Key: TWWFLTQOKGFFPJ-UHFFFAOYSA-N
- SMILES: CCCCP(=O)(CCCC)OCCCCOP(=O)(CCCC)CCCC
Computed Properties
- Exact Mass: 410.27172
- Monoisotopic Mass: 410.271
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 19
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 4.3
Experimental Properties
- Density: 0.978
- Boiling Point: 486.5°C at 760 mmHg
- Flash Point: 261.2°C
- Refractive Index: 1.446
- PSA: 52.6
- LogP: 7.55640
1,4-bis(dibutylphosphoryloxy)butane Related Literature
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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3. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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